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Compound of Interest

Compound Name: Tolrestat

Cat. No.: B1683199

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Tolrestat, an aldose reductase inhibitor.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Tolrestat, a combination of engineering controls and personal protective
equipment is crucial to minimize exposure.

Engineering Controls: Use adequate general or local exhaust ventilation to keep airborne
concentrations below permissible exposure limits.[1] Process enclosures are also
recommended to control airborne levels.[1]

Personal Protective Equipment: The following PPE should be worn to prevent direct contact
with the skin or eyes and to avoid inhalation[1]:

o Eye Protection: Wear safety glasses. If splashing is possible, chemical goggles are required.

[1]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

o Respiratory Protection: In situations where ventilation is inadequate, a NIOSH/MSHA or
European Standard EN 149 approved full-facepiece airline respirator in positive pressure
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mode with emergency escape provisions should be used.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Tolrestat.

Data Point Value Species Route Reference
LD50 300 mg/kg Mouse Oral [11[2]

LD50 980 mg/kg Rat Oral [1][2]

LD50 3200 mg/kg Rabbit Oral [1][2]

Eye Irritation 100 mg/24H Rabbit Eye [1]

Handling and Storage Procedures

Handling:

e Wash thoroughly after handling.[1]

 Remove and wash contaminated clothing before reuse.[1]

e Avoid contact with eyes, skin, and clothing.[1]

e Avoid ingestion and inhalation.[1]

Storage:

o Store in a well-closed container.[1]

» Avoid incompatible materials such as strong oxidants and strong bases.[1]
Emergency Procedures

Spills/Leaks:

o Evacuate the area.
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Wear appropriate personal protective equipment as outlined in Section 8 of the Safety Data
Sheet.[1]

Clean up spills immediately.[1]

Sweep up the spilled material.[1]

Place the material into a suitable, labeled container for disposal.[1]
Fire:

 In case of a fire, wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

« Irritating and highly toxic gases may be generated by thermal decomposition or combustion.

[1]

Disposal Plan

Dispose of Tolrestat and its containers in accordance with all applicable federal, state, and
local regulations. If a drug take-back program is not available, follow these steps for disposal in
household trash:

» Remove the Tolrestat from its original container.

¢ Mix the medicine with an unappealing substance such as dirt, cat litter, or used coffee
grounds. Do not crush tablets or capsules.[3]

¢ Place the mixture in a sealed container, such as a plastic bag.[3]
o Dispose of the container in your household trash.[3]

e Scratch out all personal information on the prescription label of the empty container before
recycling or discarding.[3]

Tolrestat Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Tolrestat spill.
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Caption: Logical workflow for responding to a Tolrestat spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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